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Compound of Interest

Compound Name: Erbon

Cat. No.: B091682

Disclaimer: The herbicide Erbon, chemically known as 2-(2,4,5-trichlorophenoxy)ethyl 2,2-
dichloropropanoate, is an obsolete herbicide that is no longer registered for use. It was
introduced in 1955 by The Dow Chemical Company. Due to its discontinued status for several
decades, detailed quantitative efficacy data and specific experimental protocols from its time of
use are not readily available in contemporary scientific literature and digital archives. This
document synthesizes the available historical and chemical information to provide a
comprehensive technical overview.

Introduction

Erbon was a non-selective, systemic herbicide valued for its effectiveness against a wide
range of deep-rooted perennial weeds. Its chemical structure combines moieties from two other
herbicide classes: the phenoxyacetic acids and the halogenated alkanoic acids. This unique
composition provided a dual-action mechanism, making it potent against both broadleaf and
grassy weeds through both foliar and soil uptake. This guide details the known spectrum of
activity, mode of action, and representative experimental methodologies relevant to the study of
herbicides like Erbon on perennial weeds.

Spectrum of Activity

Erbon was recognized for its broad-spectrum control of established perennial vegetation,
making it suitable for total vegetation control in non-crop areas such as industrial sites and
rights-of-way.[1] Its primary effect on perennial weeds was achieved through root uptake from
the soil, where it demonstrated persistence.[1]
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Qualitative Efficacy Data

Due to the absence of specific trial data in accessible archives, the following table provides a

qualitative summary of Erbon's expected activity based on its chemical nature and historical

descriptions.

Weed Type

General Spectrum of
Activity

Key Characteristics

Perennial Broadleaf Weeds

Effective control of a wide

range of species.

The 2,4,5-trichlorophenoxy
moiety is known to be toxic to
broad-leaved plants. Erbon's
systemic nature allows it to
translocate to the root systems

of deep-rooted perennials.

Perennial Grasses

Effective control of many

grassy weeds.

The 2,2-dichloropropionic acid
(dalapon) fragment of the
molecule is specifically toxic to

grasses.

Annual Weeds

Effective control of both

broadleaf and grass species.

As a non-selective herbicide,
Erbon was capable of
controlling a wide variety of

annual vegetation.

Cellular and Molecular Mechanism of Action

Erbon functions as a synthetic auxin, mimicking the plant hormone indole-3-acetic acid (IAA).

This mode of action is characteristic of phenoxy herbicides.

Mechanism Steps:

o Uptake: Erbon is absorbed by both the foliage and the roots of the plant.[1]

» Translocation: Following absorption, the compound is translocated systemically throughout

the plant to its growing points (meristems).
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e Auxin Mimicry: At the cellular level, Erbon binds to auxin receptors. This leads to an
overstimulation of auxin-responsive genes.

» Uncontrolled Growth: The overstimulation results in unregulated cell division and elongation,
leading to tissue damage, disruption of vascular tissues, and ultimately, plant death.[2]

Signaling Pathway Visualization

The following diagram illustrates the generalized signaling pathway for synthetic auxin
herbicides like Erbon. In a normal state, Aux/IAA proteins repress Auxin Response Factors
(ARFs), preventing the transcription of auxin-responsive genes. When a synthetic auxin is
introduced, it promotes the binding of Aux/IAA repressors to an SCF-TIR1/AFB ubiquitin ligase
complex, leading to the degradation of the repressor and the subsequent activation of gene
transcription by ARFs.
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Caption: Generalized signaling pathway of synthetic auxin herbicides.

Representative Experimental Protocol for Herbicide
Field Trials
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While specific protocols for Erbon are not available, the following outlines a generalized
methodology for field trials of soil- and foliar-active herbicides on perennial weeds, consistent
with practices from the mid-20th century.

Objective: To evaluate the efficacy of a herbicide in controlling established perennial weeds
under field conditions.

1. Experimental Design:

» Plot Layout: Randomized complete block design with a minimum of three replications.

» Plot Size: Typically 3m x 10m to minimize edge effects and provide a representative area for
assessment.

o Treatments: Include an untreated control and a range of herbicide application rates.

2. Site Selection and Preparation:

» Select a site with a uniform and dense population of the target perennial weed species.

e The site should have uniform soil type and topography.

» Minimal soil disturbance is preferred to maintain the established root systems of the
perennial weeds.

3. Herbicide Application:

o Equipment: A calibrated backpack sprayer with a boom and flat-fan nozzles to ensure
uniform coverage.

o Application Volume: Typically 200-400 liters per hectare to ensure thorough wetting of foliage
and soil surface.

o Timing: Apply when perennial weeds are actively growing to ensure translocation to the root
system. For many perennials, this is at the bud to early flowering stage.

e Environmental Conditions: Record temperature, humidity, wind speed, and soil moisture at
the time of application. Avoid application during high wind or when rain is imminent.

4. Data Collection and Assessment:

* Weed Control Ratings: Visual assessment of percent weed control relative to the untreated
control plots at set intervals (e.g., 1, 3, 6, and 12 months after treatment). A common rating
scale is 0% = no control and 100% = complete Kill.
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o Phytotoxicity: Visual assessment of any injury to desirable non-target species using a similar
0-100% scale.

e Biomass Sampling: In some trials, harvest the above-ground biomass of the target weed
from a defined area (e.g., a 1m? quadrat) within each plot at the end of the growing season.
Dry and weigh the biomass to obtain a quantitative measure of control.

» Stand Counts: Count the number of live weed stems within the quadrats at each assessment
interval.

5. Statistical Analysis:

o Analyze the data using Analysis of Variance (ANOVA) to determine if there are significant
differences between treatments.

o Use a mean separation test (e.g., Fisher's LSD or Tukey's HSD) to compare treatment
means.

Experimental Workflow Visualization
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Caption: Generalized workflow for a perennial weed herbicide field trial.
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Conclusion

Erbon was a broad-spectrum, non-selective herbicide with systemic activity against both
perennial broadleaf and grassy weeds. Its mode of action as a synthetic auxin mimic allowed
for effective translocation and control of deep-rooted species. While the discontinuation of
Erbon limits the availability of detailed quantitative performance data, its chemical properties
and historical use indicate it was a potent tool for total vegetation management. The principles
of its mechanism and the methodologies for its evaluation remain fundamental concepts in
weed science today.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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